Cas no 2137470-71-2 (methyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-3-carboxylate)

• Product Name: methyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-3-carboxylate
• CAS No: 2137470-71-2
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5610045
• PubChem ID: 165488459
• Update Time: 2025-05-22

methyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-{1,7-dioxaspiro[4.4]nonan-4-yl}piperidine-3-carboxylate
• EN300-840413
• 2137470-71-2
• methyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-3-carboxylate

• Inchi： 1S/C14H23NO4/c1-17-13(16)11-3-2-6-15(9-11)12-4-7-19-14(12)5-8-18-10-14/h11-12H,2-10H2,1H3
• InChI Key： MSSFNPHMCRCBBR-UHFFFAOYSA-N
• SMILES： O1CCC(C21COCC2)N1CCCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48Ų

Additional information on methyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-3-carboxylate

Methyl 1-{1,7-Dioxaspiro[4.4]Nonan-4-yl}Piperidine-3-Carboxylate: A Comprehensive Overview

Methyl 1-{1,7-Dioxaspiro[4.4]Nonan-4-yl}Piperidine-3-Carboxylate, also known by its CAS number 2137470-71-2, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the oxygen atom in the dioxane ring. The molecule's structure comprises a piperidine ring fused with a spiro system, making it a versatile platform for further chemical modifications and applications.

The synthesis of methyl 1-{1,7-dioxaspiro[4.4]nonan-4-yl}piperidine-3-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The spiro structure provides a rigid framework that can be exploited to design bioactive molecules with specific pharmacokinetic properties. Recent research has demonstrated that derivatives of this compound exhibit activity against various enzymes and receptors, making them valuable candidates for therapeutic interventions in areas such as oncology and neurodegenerative diseases.

In addition to its role in drug discovery, methyl 1-{1,7-dioxaspiro[4.4]nonan-4-yl}piperidine-3-carboxylate has shown potential in materials science. Its unique structural features make it an attractive candidate for the development of advanced materials with tailored mechanical and electronic properties. For example, researchers have investigated its use as a precursor for self-healing polymers and stimuli-responsive materials, which are highly sought after in fields such as electronics and biomedical engineering.

The study of this compound has also contributed significantly to our understanding of spiro systems in organic chemistry. Its complex structure has provided insights into the relationship between molecular architecture and reactivity, paving the way for the design of novel spiro compounds with enhanced functionality. Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound at an unprecedented level of detail, further enhancing our ability to predict and optimize its behavior in different chemical environments.

In conclusion, methyl 1-{1,7-dioxaspiro[4.4]nonan-4-yl}piperidine-3-carboxylate is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future chemical innovations. As research continues to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly.